![molecular formula C13H13FN2O2 B2455613 5-fluoro-3-methyl-1-(2-methylallyl)quinazoline-2,4(1H,3H)-dione CAS No. 2319850-65-0](/img/structure/B2455613.png)
5-fluoro-3-methyl-1-(2-methylallyl)quinazoline-2,4(1H,3H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-fluoro-3-methyl-1-(2-methylallyl)quinazoline-2,4(1H,3H)-dione, also known as FMQ, is a chemical compound that belongs to the quinazoline family. It is a synthetic compound that has been developed for various scientific research applications. FMQ has been found to have potential in the field of medicinal chemistry, particularly in the development of new drugs for the treatment of various diseases.
Scientific Research Applications
Urinary Metabolites and Pharmacokinetics
Research on compounds structurally related to "5-fluoro-3-methyl-1-(2-methylallyl)quinazoline-2,4(1H,3H)-dione" often focuses on their metabolism and excretion. For instance, the study by Atsumi et al. (2001) on DX-8951, a novel camptothecin analog, revealed the identification of major urinary metabolites in rats and humans, providing insight into the drug's metabolic pathways which is crucial for understanding its pharmacokinetics and potential side effects (Atsumi et al., 2001).
Genetic Predictors of Chemotherapy Response
Marcuello et al. (2006) investigated methylenetetrahydrofolate reductase (MTHFR) gene polymorphisms as predictors of clinical response to fluoropyrimidine-based chemotherapy in colorectal cancer patients. This study underscores the importance of genetic factors in determining patient response to chemotherapy, potentially allowing for more personalized treatment plans (Marcuello et al., 2006).
Toxicological Studies and Occupational Health
Investigations into the health effects of chemical exposure, such as the study by Zober et al. (1995) on vinclozolin, contribute to our understanding of occupational health and safety. Such research is critical for establishing safe handling practices and protective measures for workers in industries involving hazardous substances (Zober et al., 1995).
Pharmacological Effects and Clinical Trials
Clinical trials and pharmacological studies explore the therapeutic potential and efficacy of new drugs. For example, the management of strains and sprains using fluproquazone was evaluated in a randomized trial, highlighting the drug's pain-relieving capabilities (Jaegemann et al., 1981).
Environmental and Public Health
Research on the environmental presence and health implications of perfluorinated organic acids and amides, as conducted by Kuklenyik et al. (2004), addresses concerns about widespread human exposure to pollutants. Such studies are essential for public health policies and environmental protection efforts (Kuklenyik et al., 2004).
properties
IUPAC Name |
5-fluoro-3-methyl-1-(2-methylprop-2-enyl)quinazoline-2,4-dione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13FN2O2/c1-8(2)7-16-10-6-4-5-9(14)11(10)12(17)15(3)13(16)18/h4-6H,1,7H2,2-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMIPFYAVJLNYEL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)CN1C2=C(C(=CC=C2)F)C(=O)N(C1=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-fluoro-3-methyl-1-(2-methylallyl)quinazoline-2,4(1H,3H)-dione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.